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Introduction
OICR-41103 is a potent and selective chemical probe for the WD40 domain of DDB1- and

CUL4-associated factor 1 (DCAF1).[1] DCAF1 is a substrate receptor for the CRL4 E3 ubiquitin

ligase complex, playing a crucial role in protein homeostasis by targeting proteins for

ubiquitination and subsequent proteasomal degradation.[1][2] Its involvement in processes like

cell proliferation and its hijacking by lentiviral proteins make it an attractive target for

therapeutic intervention in oncology and infectious diseases.[1][2]

The NanoBRET™ Target Engagement (TE) assay is a powerful technology used to quantify the

binding of small molecules to a specific protein target within live cells.[2][3] This assay relies on

Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon

between a NanoLuc® (NLuc) luciferase-tagged protein of interest (donor) and a cell-permeable

fluorescent tracer that binds to the same protein (acceptor).[2][3][4] Competitive displacement

of the tracer by a test compound, such as OICR-41103, results in a measurable decrease in

the BRET signal, allowing for the determination of compound affinity and target engagement in

a physiologically relevant cellular environment.[5][6]

These application notes provide a detailed protocol for utilizing OICR-41103 in a NanoBRET

TE assay to measure its engagement with the DCAF1 WD40 domain in live cells.
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Signaling Pathway of DCAF1
DCAF1 functions as a substrate receptor within the Cullin-RING E3 ubiquitin ligase (CRL)

family, primarily as part of the CRL4DCAF1 complex. This complex mediates the ubiquitination

of specific substrate proteins, marking them for degradation by the proteasome. This process is

central to the regulation of numerous cellular functions. The simplified signaling pathway is

depicted below.
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DCAF1-Mediated Ubiquitination Pathway
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NanoBRET Target Engagement Assay Workflow for OICR-41103

Day 1: Cell Transfection

Day 2: Cell Plating & Compound Treatment

Day 3: Lysis & Signal Detection

Transfect HEK293T cells with
N-terminally NL-tagged DCAF1(WD40)

expression vector.

Plate transfected cells into a
white, 96-well assay plate.

Add DCAF1 fluorescent tracer and
OICR-41103 (or control) to the cells.

Incubate for 1-2 hours.

Add NanoBRET Nano-Glo® Substrate
and Extracellular NLuc Inhibitor.

Measure Donor (460nm) and
Acceptor (618nm) luminescence.

Calculate NanoBRET ratio and
determine IC50 values.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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